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For researchers, scientists, and drug development professionals operating in vacuum
environments, the selection of appropriate vacuum grease is critical to maintaining system
integrity and preventing contamination. Outgassing, the release of volatile compounds from a
material under vacuum, can significantly impact the ultimate pressure achievable and interfere
with sensitive experiments. This guide provides a comparative study of the outgassing
properties of three widely used vacuum greases: Apiezon L, Dow Corning High Vacuum
Grease, and Krytox LVP.

This comparison summarizes available quantitative data on the outgassing characteristics of
these greases, supported by detailed experimental methodologies for context and
reproducibility.

Quantitative Comparison of Outgassing Properties

The selection of a vacuum grease is often a trade-off between vapor pressure, thermal stability,
and chemical inertness. The following table summarizes key outgassing-related properties for
Apiezon L, Dow Corning High Vacuum Grease, and Krytox LVP. It is important to note that a
direct comparison of outgassing rates in Torr-L/s/cm? is challenging due to the lack of publicly
available data measured under identical conditions for all three products. The data presented is
compiled from various technical data sheets and experimental reports.
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Dow Corning High

Property Apiezon L Krytox LVP
Vacuum Grease
. Perfluoropolyether
Grease Type Hydrocarbon Silicone
(PFPE)

Vapor Pressure @
20°C (Torr)

7 x 1072 [1][2][3][4][5]

~1 x 10-% (Usable

vacuum range)[6] < 1 x 10723[7][8][9][10]

ASTM E595 Total Data not readily Data not readily
< 1.0%[1][2] ) )
Mass Loss (TML) available available
ASTM E595 Collected ) )
) Data not readily Data not readily
Volatile Condensable < 0.1%[1][2] ] )
available available

Material (CVCM)

2.8 x 108 Torr-

Specific Outgassing Data not readily Qualitatively higher at
) L/s/cmz2 (after 1 hour
Rate available room temperature[6]
at 12°C)t
Temperature Range
10 to 30[1] -40 to 204[11] -15 to 300[7][8][9][10]

(°C)

1 This value was converted from the reported 2.8x10~* mbar-l/s for a 100 cmz2 surface area.[12]

Discussion of Outgassing Characteristics

Apiezon L is a hydrocarbon-based grease renowned for its extremely low vapor pressure,
making it suitable for ultra-high vacuum (UHV) applications at room temperature.[3][4][5] Its
ASTM E595 results indicate low total mass loss and minimal condensable volatiles, which is
crucial for applications sensitive to contamination.[1][2] However, its narrow operating
temperature range limits its use in systems with significant thermal cycling.

Dow Corning High Vacuum Grease is a silicone-based product widely used in general high-
vacuum applications. While specific outgassing rate data is not readily published, it is generally
considered to have a higher outgassing rate at room temperature compared to hydrocarbon
and PFPE greases.[6] It is suitable for vacuum levels down to the 1x10-6 Torr range.[6] Its
primary advantages are its wide operating temperature range and chemical resistance.
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Krytox LVP (Low Vapor Pressure) is a perfluoropolyether (PFPE)-based grease offering the
lowest vapor pressure of the three.[7][8][9][10] This, combined with its chemical inertness and
high thermal stability, makes it an excellent choice for demanding applications, including those
involving reactive gases or extreme temperatures.[13][14] The available specific outgassing
rate data, even after a short pump-down period, suggests a low outgassing profile.

Experimental Protocols for Measuring Outgassing
Rates

The outgassing data presented in this guide is typically determined using standardized test
methods. The following are detailed overviews of the most relevant experimental protocols.

ASTM Eb595: Standard Test Method for Total Mass Loss
and Collected Volatile Condensable Materials from
Outgassing in a Vacuum Environment

This is a standard screening method to determine the volatile content of materials in a vacuum.
[15]

Methodology:

Sample Preparation: A pre-weighed sample of the material is placed in a temperature-
controlled effusion cell.

e Vacuum Exposure: The cell is placed in a vacuum chamber and heated to 125°C under a
vacuum of at least 5 x 10=> Torr for 24 hours.[15]

» Collection of Volatiles: Outgassed products that leave the sample impinge on a collector
plate maintained at 25°C.[15]

e Measurement:

o Total Mass Loss (TML): The sample is weighed again after the test to determine the
percentage of mass lost.
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o Collected Volatile Condensable Material (CVCM): The collector plate is weighed to
determine the mass of the condensed volatile materials.

Alow TML and CVCM are desirable, particularly for applications in space or with sensitive
optical components.

Throughput Method for Specific Outgassing Rate
Measurement

This method is used to determine the rate at which gas is evolved from a material's surface
over time. The data for Krytox LVP was likely obtained using a similar methodology.

Methodology:

o Test Chamber Setup: The material sample is placed in a vacuum chamber with a known
surface area. This chamber is connected to a high-vacuum pump through an orifice or
conductance-limiting element of known conductance (C).

o Pressure Measurement: Pressure gauges are placed on both sides of the conductance,
measuring the pressure in the sample chamber (P1) and the pumping chamber (P2).

o Qutgassing Rate Calculation: The total outgassing flow (Q) is calculated using the pressure
difference across the conductance: Q = (P1 - P2) x C.

¢ Blank Measurement: To determine the net outgassing of the sample, the measurement is
repeated on the empty chamber. The difference between the two measurements provides
the outgassing rate of the sample material.

e Specific Outgassing Rate: The outgassing rate (Q) is then normalized by the sample's
surface area (A) to obtain the specific outgassing rate in units of Torr-L/s/cm?.
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Workflow for determining vacuum grease outgassing rates.

ASTM E1559: Standard Test Method for Contamination
Outgassing Characteristics of Spacecraft Materials

This method provides a more detailed characterization of outgassing kinetics over time and at
different temperatures.[15][16][17][18][19]

Methodology:

o Effusion Cell and QCM: A sample is heated in a temperature-controlled effusion cell within a
vacuum chamber. The outgassed flux impinges on several Quartz Crystal Microbalances
(QCMSs) held at various temperatures.

 |sothermal Mass Loss: The mass collected on a liquid nitrogen-cooled QCM is used to
determine the total mass loss as a function of time.

o Condensable Material: Other QCMs held at higher temperatures measure the amount of
volatile condensable material at those specific temperatures.
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o Thermogravimetric Analysis: At the end of the isothermal test, the QCMs are heated to
measure the mass loss from the collected deposits as a function of temperature, providing
information on the volatility of the condensed species.

This method is particularly useful for generating data for contaminant prediction models in
sensitive systems like spacecraft.[17][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. proscitech.com.au [proscitech.com.au]
e 2. emsdiasum.com [emsdiasum.com]

» 3. tedpella.com [tedpella.com]

e 4. ajvs.com [ajvs.com]

e 5. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 |
Z05039 | SPI Supplies [2spi.com]

e 6. sfr.ca [sfr.ca]

e 7. krytox.com [krytox.com]

e 8. tmcindustries.com [tmcindustries.com]

e 9. Krytox LVP grease [miller-stephenson.com]

e 10. ajvs.com [ajvs.com]

e 11. ksfe.com.my [ksfe.com.my]

e 12. dcc.ligo.org [dcc.ligo.org]

e 13. Perfluoropolyether - Wikipedia [en.wikipedia.org]

e 14. Development of a Space Grease Lubricant with Long-Term-Storage Properties
[mdpi.com]

e 15. osilab.com [osilab.com]

e 16. store.astm.org [store.astm.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://ntrs.nasa.gov/citations/19950007653
https://store.astm.org/e1559-00.html
https://www.benchchem.com/product/b1171838?utm_src=pdf-custom-synthesis
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://www.emsdiasum.com/apiezon-greases
https://www.tedpella.com/technote_html/891-1-2-4-12-101-104-Apiezon-L-M-N-TN.pdf
https://www.ajvs.com/library/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.2spi.com/item/z05039/
https://www.2spi.com/item/z05039/
https://sfr.ca/products/dow-corning-high-vacuum-grease
https://www.krytox.com/fr/-/media/files/krytox/krytox-lvp.pdf?rev=44d18e074b9b441c9bd7854609818a0d
https://tmcindustries.com/products/krytox-lvp
https://miller-stephenson.com/product/krytox-lvp/
https://www.ajvs.com/library/Krytox_Grease_Data_Sheet.pdf
https://www.ksfe.com.my/files/product_document/486/00262_1509940535.pdf
https://dcc.ligo.org/public/0028/T960226/000/T960226-00.pdf
https://en.wikipedia.org/wiki/Perfluoropolyether
https://www.mdpi.com/2075-4442/12/3/72
https://www.mdpi.com/2075-4442/12/3/72
https://osilab.com/1559.pdf
https://store.astm.org/e1559-09r22.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 17. ntrs.nasa.gov [ntrs.nasa.gov]
¢ 18. matestlabs.com [matestlabs.com]
e 19. store.astm.org [store.astm.org]

 To cite this document: BenchChem. [A Comparative Analysis of Outgassing Rates in
Common High-Vacuum Greases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171838#comparative-study-of-outgassing-rates-of-
different-vacuum-greases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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